1-(4-Butylphenyl)-3-chloropropan-1-one

• CAS No.: 165263-40-1
• Molecular Formula: C13H17ClO
• Molecular Weight: 224.72 g/mol
• IUPAC Name: 1-(4-butylphenyl)-3-chloropropan-1-one
• InChI: InChI=1S/C13H17ClO/c1-2-3-4-11-5-7-12(8-6-11)13(15)9-10-14/h5-8H,2-4,9-10H2,1H3
• InChI Key: ALQYRRXVDCKQCY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)CCCl

Description

1-(4-Butylphenyl)-3-chloropropan-1-one is a member of the β-chloro ketone chemical class, which is recognized in synthetic chemistry as a versatile and useful building block for many chemical transformation reactions . These compounds are accessible through various reaction schemes, including Friedel-Crafts acylation, which is a classic method for forming carbon-carbon bonds to aromatic rings . The structural motif of a carbonyl side chain with a chlorine atom at the beta position makes this compound a suitable intermediate in ongoing efforts to synthesize novel ligands for metal-based complexes, which can have applications in catalysis and materials science . Furthermore, compounds of this nature may serve as key precursors or intermediates in the development of specialty chemicals. This product is strictly for professional laboratory research applications.

Scientific Research Applications

Synthesis of Pharmaceuticals

1-(4-Butylphenyl)-3-chloropropan-1-one is utilized as an intermediate in the synthesis of various pharmaceutical compounds. For example, it has been employed in the preparation of ebastine, an antihistamine used for allergic conditions. The synthesis involves multiple steps, including the use of aluminum trichloride and trifluoromethanesulfonic acid under controlled temperature conditions to facilitate the acylation process .

Organic Synthesis

The compound serves as a crucial building block in organic synthesis due to its reactive chloropropanone group. It can undergo nucleophilic substitution reactions to form more complex structures. For instance, it has been used in the synthesis of various substituted benzophenones and piperidine derivatives through acylation and alkylation reactions .

Antimicrobial Activity

Research indicates that derivatives of 1-(4-butylphenyl)-3-chloropropan-1-one exhibit antimicrobial properties. Studies have shown that certain analogs possess inhibitory effects against various bacterial strains, suggesting potential applications in developing new antibacterial agents .

Anticancer Research

The compound's derivatives have been investigated for their anticancer activities. Some studies focus on their ability to inhibit specific cancer cell lines, indicating a potential role in cancer therapeutics. The mechanism often involves the modulation of cell signaling pathways associated with proliferation and apoptosis .

Case Studies and Experimental Findings

Study	Objective	Findings
Study on Ebastine Synthesis	To synthesize ebastine using 1-(4-butylphenyl)-3-chloropropan-1-one	Achieved a yield of 55.27% under optimized reaction conditions .
Antimicrobial Activity Assessment	To evaluate the antimicrobial properties of derivatives	Several compounds showed significant activity against Gram-positive bacteria .
Anticancer Activity Evaluation	To assess anticancer efficacy on specific cell lines	Some derivatives demonstrated inhibition of cancer cell growth by modulating apoptosis pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

Key structural variations among propanone derivatives include:

• Substituents on the aromatic ring : Butyl, bromo, methoxy, or nitro groups.
• Modifications to the propanone chain: Chlorine, cyclopropyl, or hydroxyl substituents.

Compound Name	Substituent (Aromatic Ring)	Propanone Chain Modification	Molecular Formula	Molecular Weight	Key Feature(s)	Reference
1-(4-Butylphenyl)-3-chloropropan-1-one	4-butylphenyl	3-chloro	C₁₃H₁₇ClO	224.73 g/mol	Lipophilic; used in antimalarials
1-(4-Bromophenyl)-3-chloropropan-1-one	4-bromophenyl	3-chloro	C₉H₈BrClO	261.52 g/mol	Higher polarity due to bromine
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	4-chlorophenyl	2-cyclopropyl	C₁₂H₁₃ClO	208.68 g/mol	Enhanced steric hindrance
3-chloro-1-(4-hydroxyphenyl)propan-1-one	4-hydroxyphenyl	3-chloro	C₉H₉ClO₂	184.62 g/mol	Increased solubility (polar OH)

Key Observations :

• Bromine or chlorine on the aromatic ring increases molecular weight and may influence electronic properties (e.g., electron-withdrawing effects) .
• Hydroxyl groups (e.g., in 3-chloro-1-(4-hydroxyphenyl)propan-1-one) improve aqueous solubility but may reduce metabolic stability .

Key Observations :

• Friedel-Crafts acylation consistently yields ~60% for chloro-propanone derivatives, likely due to steric hindrance from bulky substituents .
• Post-synthetic modifications (e.g., elimination to form α,β-unsaturated ketones) achieve higher yields (83%) by simplifying purification .

Key Observations :

• Bromophenyl-substituted propanones show superior enzyme inhibition, likely due to stronger electron-withdrawing effects stabilizing enzyme-ligand interactions .
• 4-Butylphenyl groups in thiazolidinones demonstrate low genotoxicity, supporting their safety in drug development .

Preparation Methods

Reaction Mechanism and Standard Protocol

The reaction proceeds via the generation of an acylium ion electrophile from 3-chloropropanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum trichloride (AlCl₃). The mechanism involves three stages:

• Electrophile Formation :
  $\text{3-chloropropanoyl chloride} + \text{AlCl}_3 \rightarrow \text{[ClC(O)CH₂CH₂Cl-AlCl₃]}^+$
  The acylium ion stabilizes through resonance, preventing carbocation rearrangements.

• Aromatic Substitution :
  The electrophile attacks the para position of 4-butylbenzene, forming a sigma complex intermediate.

• Deprotonation :
  AlCl₄⁻ acts as a base, restoring aromaticity and yielding the final product.

Typical Conditions :

• Catalyst : AlCl₃ (1.1–1.5 equiv)

• Solvent : Dichloromethane (DCM) or 1,2-dichloroethane

• Temperature : 0°C to ambient (20–25°C)

• Time : 4–6 hours.

Optimization Strategies

Parameter	Optimal Range	Impact on Yield	Reference
Catalyst Loading	1.2 equiv AlCl₃	Maximizes electrophile generation
Solvent Polarity	Low (DCM)	Enhances electrophile stability
Reaction Time	4–6 hours	Balances conversion vs. side reactions

Yield Improvements :

• 73% Yield : Achieved using DCM at ambient temperature for 4 hours.

• 61–71% Yield : Reported for analogous substrates under similar conditions.

Alternative Synthesis Pathways

Grignard Reagent Approach

While less common, a two-step process involving Grignard reagents has been explored:

• Formation of 4-Butylbenzene Magnesium Bromide :
  $\text{4-butylbromobenzene} + \text{Mg} \rightarrow \text{4-butylphenyl-MgBr}$

• Reaction with 3-Chloropropionitrile :
  $\text{4-butylphenyl-MgBr} + \text{ClCH₂CH₂CN} \rightarrow \text{1-(4-butylphenyl)-3-chloropropan-1-one}$

Challenges :

• Requires strict anhydrous conditions.

• Lower yields (45–55%) due to competing side reactions.

Nucleophilic Acyl Substitution

This method employs pre-formed aryl lithium reagents:

• Lithiation of 4-Bromobutylbenzene :
  $\text{4-bromobutylbenzene} + \text{t-BuLi} \rightarrow \text{4-butylphenyl-Li}$

• Quenching with 3-Chloropropionyl Chloride :
  $\text{4-butylphenyl-Li} + \text{ClCH₂CH₂COCl} \rightarrow \text{Product}$

Advantages :

• Faster reaction times (1–2 hours).

• Limitation : Sensitive to moisture and temperature fluctuations.

Industrial-Scale Production Techniques

Continuous Flow Reactor Systems

Recent patents describe scalable processes using microreactors:

• Residence Time : 3–5 minutes

• Catalyst : SbCl₅ or AlCl₃ immobilized on silica

• Productivity : 12 kg/L·h with >95% purity.

Catalyst Recycling Protocols

Ionic Liquid-Mediated Recovery :

• Trihexyltetradecylphosphonium chloride ([P₆₆₆₁₄][Cl]) enables AlCl₃ reuse for 5 cycles without yield loss .

Q & A

Q. What are the established synthetic routes for 1-(4-Butylphenyl)-3-chloropropan-1-one, and how can reaction conditions be standardized?

Methodological Answer: The compound is synthesized via Friedel-Crafts acylation or ring-opening reactions. For example, a general procedure involves reacting 4-butylbenzene derivatives with chloroacetyl chloride under Lewis acid catalysis (e.g., AlCl₃). Evidence from a visible-light-mediated halogenation study (ring-opening Procedure A) achieved a 68% yield using 1-(4-tert-butylphenyl) precursors, with NMR data confirming the structure:

• ¹H NMR (CDCl₃): δ 7.90 (d, J = 8.7 Hz, 2H), 7.49 (d, J = 8.7 Hz, 2H), 3.92 (t, J = 6.9 Hz, 2H), 3.44 (t, J = 6.9 Hz, 2H), 1.34 (s, 9H) .
• Key Variables: Catalyst choice, solvent (e.g., dichloromethane), and temperature (room temperature to reflux).

Q. Which spectroscopic techniques are critical for characterizing 1-(4-Butylphenyl)-3-chloropropan-1-one?

Methodological Answer:

• ¹³C NMR confirms carbonyl (δ ~196 ppm) and aromatic carbons (δ 125–157 ppm) .
• HRMS validates molecular ion peaks (e.g., m/z 225.1041 [M+H]⁺) .
• X-ray crystallography (using SHELX programs) resolves crystal packing and bond angles, critical for structural validation .

Q. How are common impurities identified during synthesis?

Methodological Answer: Impurities like unreacted precursors or regioisomers are detected via:

• HPLC-UV/HRMS: Compare retention times and mass fragmentation patterns with standards. For example, a study on related chloro-propanones used a C18 column with acetonitrile/water gradients .
• ¹H NMR Integration: Quantify residual solvents (e.g., CDCl₃ at δ 7.26) or byproducts .

Advanced Research Questions

Q. How can reaction yields be optimized for scale-up synthesis?

Methodological Answer:

• Catalyst Screening: Test Lewis acids (e.g., FeCl₃ vs. AlCl₃) to minimize side reactions.
• Solvent Effects: Polar aprotic solvents (e.g., DMF) may enhance acylation efficiency.
• Light-Mediated Methods: Visible-light photocatalysis improved yields in halogenation reactions (e.g., 68% vs. traditional 50–60%) .

Q. How should researchers resolve contradictions in spectral data (e.g., unexpected NMR peaks)?

Methodological Answer:

• Comparative Analysis: Cross-reference with literature (e.g., δ 3.44 ppm for CH₂Cl matches prior studies ).
• 2D NMR (COSY, HSQC): Assign ambiguous proton-carbon correlations.
• Crystallographic Validation: Use SHELXL to refine X-ray structures and verify bond distances .

Q. What advanced analytical methods ensure purity in pharmacological studies?

Methodological Answer:

• Chiral HPLC: Separate enantiomers using cellulose-based columns (e.g., Chiralpak IB).
• LC-MS/MS: Detect trace impurities (LOQ < 0.1%) via multiple reaction monitoring (MRM) .
• Thermogravimetric Analysis (TGA): Assess thermal stability (decomposition >200°C suggested in fluorinated analogs) .

Q. How can computational modeling predict the compound’s reactivity or stability?

Methodological Answer:

• DFT Calculations: Optimize geometry using Gaussian09 at B3LYP/6-31G* level to predict electrophilic sites.
• Molecular Dynamics (MD): Simulate solvent interactions to assess hydrolysis rates.
• SHELX Integration: Refine experimental crystallographic data to validate computational models .

Q. What strategies mitigate degradation during storage?

Methodological Answer:

• Lyophilization: Stabilize hygroscopic samples by freeze-drying.
• Inert Atmosphere Storage: Use argon-filled vials to prevent oxidation.
• Stability-Indicating Assays: Monitor degradation via accelerated aging (40°C/75% RH for 6 months) and HPLC .